N-methyl-N-(1-methylpiperidin-4-yl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide

• IUPAC Name: N-methyl-N-(1-methylpiperidin-4-yl)-2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)acetamide
• InChI: InChI=1S/C22H26N6O2S/c1-25-10-8-15(9-11-25)26(2)19(29)12-17-14-31-22-24-20-18(21(30)27(17)22)13-23-28(20)16-6-4-3-5-7-16/h3-7,13,15,17H,8-12,14H2,1-2H3
• InChI Key: LMZIGCPOMJFQQA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)CC2CSC3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N23
• Molecular Formula: C22H26N6O2S
• Molecular Weight: 438.5 g/mol

Description

N-methyl-N-(1-methylpiperidin-4-yl)-2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)acetamide is a useful research compound. Its molecular formula is C22H26N6O2S and its molecular weight is 438.55. The purity is usually 95%.
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Scientific Research Applications

Histone Lysine Demethylase Inhibitors

Research has identified N-substituted 4-(pyridin-2-yl)thiazole-2-amine derivatives as potent histone N-methyl lysine demethylase (KDM) inhibitors. These compounds, including similar structures to the specified chemical, show activity against KDM4 and KDM5 subfamily demethylases and demonstrate cellular permeability and inhibition of histone demethylation in cell-based assays (Bavetsias et al., 2016).

Antimicrobial Activity

Studies have explored the antimicrobial potential of pyrazolo[3,4-d]pyrimidine derivatives. These compounds, structurally similar to the specified chemical, have shown effectiveness against various bacteria and fungi, indicating their potential as antimicrobial agents (El-sayed et al., 2017).

Antioxidant Properties

Research on pyrazolo[3,4-d]pyrimidin-4-one derivatives has revealed antioxidant activities. Certain compounds in this class demonstrated antioxidant activity comparable to ascorbic acid, suggesting their potential application in combating oxidative stress-related conditions (El‐Mekabaty, 2015).

Antitumor Evaluation

Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity. Some derivatives exhibited promising results against human breast adenocarcinoma cell lines, underscoring their potential as anticancer agents (El-Morsy et al., 2017).

Antibacterial and Docking Studies

In the realm of antibacterial research, certain thieno[2,3-d]pyrimidinone derivatives have been synthesized and shown significant activity against various bacterial strains. These compounds, structurally related to the specified chemical, have been studied for their molecular docking on bacterial riboswitches, providing insights into their mechanism of action (Kumari et al., 2017).